Cas no 38840-23-2 (Emodin-1-O-β-D-glucopyranoside)

• Product Name: Emodin-1-O-β-D-glucopyranoside
• CAS No: 38840-23-2
• MF: C₂₁H₂₀O₁₀
• MW: 432.377507209778
• CID: 319673
• PubChem ID: 5319333
• Update Time: 2025-06-09

Emodin-1-O-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-(b-D-glucopyranosyloxy)-6,8-dihydroxy-3-methyl-
• Emodi
• EMODIN 1-GLUCOSIDE
• emodin 1-O-β-D-glucopyranoside
• Emodin 8-glucoside
• modin 1-glucoside
• Emodin-1-O-β-D-glucopyranoside
• Emodin-1-O-β-D-glucoside
• Emodin-1-O-
• A-D-glucopyranoside
• Physcion-1-O-beta-D-Glucopyranoside
• Emodin-1-O-glucoside
• ST077128
• 513F53H6BU
• DTXSID201020031
• EMODIN 1-O-.BETA.-D-GLUCOSIDE
• Emodin-1-Beta-D-Glucoside
• Emodin-1-O-beta-D-glucopyranoside
• EMODIN-1-GLUCOSIDE
• UNII-513F53H6BU
• MS-27708
• Emodin-1-O-b-D-glucopyranoside
• Emodin-1-O-beta-D-glucoside
• AC-34144
• CHEMBL457945
• EMODIN 1-.BETA.-D-GLUCOPYRANOSIDE
• CS-0022596
• F17665
• Emodin 1-Beta-D-Glucoside
• Q27260855
• Emodin 1-O-beta-D-glucoside
• EMODIN 1-.BETA.-GLUCOSIDE
• EMODIN 1-O-.BETA.-D-GLUCOPYRANOSIDE
• Emodin-1-O-??-D-glucopyranoside
• 38840-23-2
• HY-N2394
• 9,10-ANTHRACENEDIONE, 1-(.BETA.-D-GLUCOPYRANOSYLOXY)-6,8-DIHYDROXY-3-METHYL-
• AKOS030573570
• 9,10-Anthracenedione, 1-(beta-D-glucopyranosyloxy)-6,8-dihydroxy-3-methyl-
• 1-O-.BETA.-D-GLUCOPYRANOSYLEMODIN
• 1,3-dihydroxy-6-methyl-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-9,10-dione
• DTXCID301477881
• EMODIN 1-BETA-GLUCOSIDE
• 1-O-BETA-D-GLUCOPYRANOSYLEMODIN
• 1,3-Dihydroxy-6-methyl-8-(((2S,3R,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)anthracene-9,10-dione
• DA-52877
• EMODIN 1-O-BETA-D-GLUCOPYRANOSIDE
• EMODIN 1-BETA-D-GLUCOPYRANOSIDE

• MDL： MFCD23379926
• Inchi： 1S/C21H20O10/c1-7-2-9-15(18(27)14-10(16(9)25)4-8(23)5-11(14)24)12(3-7)30-21-20(29)19(28)17(26)13(6-22)31-21/h2-5,13,17,19-24,26,28-29H,6H2,1H3/t13-,17-,19+,20-,21-/m1/s1
• InChI Key： ZXXFEBMBNPRRSI-JNHRPPPUSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(C)=CC2C(C3C=C(C=C(C=3C(C1=2)=O)O)O)=O

Computed Properties

• Exact Mass: 432.10600
• Monoisotopic Mass: 432.10564683 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174
• Molecular Weight: 432.4
• XLogP3: 0.9

Experimental Properties

• Color/Form: Powder
• Density: 1.667±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 239-241 ºC
• Solubility: Insuluble (5.2E-3 g/L) (25 ºC),
• PSA: 173.98000
• LogP: -0.63970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
• Anthraquinones
• Naphthoquinones

Additional information on Emodin-1-O-β-D-glucopyranoside

Emodin-1-O-β-D-glucopyranoside (CAS No. 38840-23-2): An Overview of Its Chemical Properties, Biological Activities, and Potential Applications

Emodin-1-O-β-D-glucopyranoside (CAS No. 38840-23-2) is a naturally occurring compound found in various plants, particularly in the Rheum palmatum (Chinese rhubarb) and Cassia obtusifolia (sicklepod). This compound belongs to the class of anthraquinone glycosides and has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications.

The chemical structure of Emodin-1-O-β-D-glucopyranoside consists of an emodin core with a β-D-glucopyranosyl moiety attached at the C-1 position. The emodin core is a well-known anthraquinone derivative that exhibits a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The addition of the glucopyranosyl group enhances the water solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

In terms of its physical properties, Emodin-1-O-β-D-glucopyranoside is a yellowish-brown powder that is soluble in water and methanol but insoluble in ether and chloroform. Its molecular formula is C₁₇H₁₆O₉, and its molecular weight is 364.30 g/mol. The compound has a melting point of approximately 205°C and exhibits strong UV absorption at 254 nm and 295 nm.

Biological Activities:

Emodin-1-O-β-D-glucopyranoside has been extensively studied for its various biological activities. One of the most notable properties is its anti-inflammatory effect. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity is attributed to its ability to modulate the NF-κB signaling pathway, which plays a central role in inflammation.

In addition to its anti-inflammatory properties, Emodin-1-O-β-D-glucopyranoside also exhibits potent antioxidant activity. Studies have demonstrated that it can scavenge free radicals such as superoxide anions and hydroxyl radicals, thereby protecting cells from oxidative damage. This antioxidant effect is particularly relevant in conditions such as neurodegenerative diseases and cardiovascular disorders where oxidative stress plays a significant role.

Another important biological activity of Emodin-1-O-β-D-glucopyranoside is its anticancer potential. Several studies have reported that this compound can induce apoptosis in various cancer cell lines, including colorectal cancer, breast cancer, and liver cancer. The mechanism underlying its anticancer activity involves the modulation of multiple signaling pathways, such as the PI3K/Akt pathway and the p53 pathway.

Potential Applications:

The diverse biological activities of Emodin-1-O-β-D-glucopyranoside make it a promising candidate for various therapeutic applications. In the field of inflammation research, this compound could be developed into novel anti-inflammatory drugs for treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma.

In the context of cancer therapy, Emodin-1-O-β-D-glucopyranoside has shown potential as an adjuvant or complementary treatment to conventional chemotherapy. Its ability to induce apoptosis in cancer cells without significant toxicity to normal cells makes it an attractive candidate for further clinical investigation.

Beyond its therapeutic applications, Emodin-1-O-β-D-glucopyranoside also has potential uses in cosmetic formulations due to its antioxidant properties. It can be incorporated into skin care products to protect against UV-induced damage and promote skin health.

Clinical Trials and Future Research:

To date, several preclinical studies have been conducted to evaluate the safety and efficacy of Emodin-1-O-β-D-glucopyranoside. These studies have provided valuable insights into its mechanisms of action and potential therapeutic benefits. However, more extensive clinical trials are needed to validate these findings and establish its safety profile in humans.

Ongoing research is focused on optimizing the delivery methods of Emodin-1-O-β-D-glucopyranoside to enhance its bioavailability and therapeutic efficacy. Nanotechnology-based delivery systems are being explored as a promising approach to overcome the limitations associated with traditional drug delivery methods.

In conclusion, Emodin-1-O-β-D-glucopyranoside (CAS No. 38840-23-2) is a multifaceted compound with a wide range of biological activities. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable candidate for various therapeutic applications. Further research and clinical trials are warranted to fully realize its potential in improving human health.